Cas no 2167540-62-5 (ethyl 4-(3-hydroxyazetidin-3-yl)oxane-4-carboxylate)

• Product Name: ethyl 4-(3-hydroxyazetidin-3-yl)oxane-4-carboxylate
• CAS No: 2167540-62-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6482256
• PubChem ID: 165788553
• Update Time: 2025-09-27

ethyl 4-(3-hydroxyazetidin-3-yl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-hydroxyazetidin-3-yl)oxane-4-carboxylate
• EN300-1451727
• 2167540-62-5

• Inchi： 1S/C11H19NO4/c1-2-16-9(13)10(3-5-15-6-4-10)11(14)7-12-8-11/h12,14H,2-8H2,1H3
• InChI Key： DSWNKQTYZSPUSG-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(C(=O)OCC)CCOCC1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.8Ų

Additional information on ethyl 4-(3-hydroxyazetidin-3-yl)oxane-4-carboxylate

Ethyl 4-(3-Hydroxyazetidin-3-Yl)Oxane-4-Carboxylate: A Comprehensive Overview

Ethyl 4-(3-hydroxyazetidin-3-yl)oxane-4-carboxylate, identified by the CAS number 2167540-62-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of an oxane ring (a six-membered cyclic ether) substituted at the 4-position with a hydroxyazetidine group and an ethyl carboxylate moiety. This combination of functional groups imparts distinctive chemical properties, making it a valuable compound for research and industrial purposes.

The hydroxyazetidine group, a four-membered ring containing an oxygen atom and a hydroxyl group, contributes to the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic structures in medicinal chemistry, particularly in the design of bioactive molecules. The ethyl carboxylate group, on the other hand, enhances solubility and bioavailability, making it suitable for various pharmaceutical applications. Researchers have explored the synthesis of ethyl 4-(3-hydroxyazetidin-3-yl)oxane-4-carboxylate through various routes, including ring-opening reactions and cyclization processes, to optimize its production efficiency.

One of the most promising areas of research involving this compound is its potential as a precursor in drug delivery systems. The oxane ring's flexibility and the hydroxyazetidine group's ability to form hydrogen bonds make it an ideal candidate for designing biocompatible polymers and nanoparticles. Recent advancements in polymer chemistry have demonstrated the use of similar compounds to create stimuli-responsive materials that can release drugs in response to specific environmental changes, such as pH or temperature variations.

In addition to its role in materials science, ethyl 4-(3-hydroxyazetidin-3-yl)oxane-4-carboxylate has shown potential in enzymology. The hydroxyazetidine group exhibits inhibitory activity against certain enzymes, making it a valuable tool in studying enzyme mechanisms and developing therapeutic agents. For instance, studies have indicated that this compound can act as a competitive inhibitor for specific proteases, highlighting its potential in anti-inflammatory and anticancer drug development.

The synthesis of this compound involves a series of well-defined steps that ensure high purity and yield. Researchers have employed both traditional organic synthesis techniques and modern catalytic methods to streamline the production process. For example, the use of transition metal catalysts has enabled efficient cyclization reactions, reducing reaction times and enhancing product quality. These advancements not only make the compound more accessible for research purposes but also pave the way for its commercialization.

From an environmental standpoint, the production and handling of CAS No. 2167540-62-5 adhere to strict safety protocols to minimize ecological impact. The compound's stability under standard storage conditions further ensures its suitability for long-term research projects. As interest in sustainable chemistry grows, efforts are being made to develop greener synthesis pathways for this compound, reducing waste and energy consumption.

In conclusion, ethyl 4-(3-hydroxyazetidin-3-yl)oxane-4-carboxylate represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and pharmacology. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.